N-(2-hydroxyethyl)-2-(4-hydroxyphenyl)acetamide
Overview
Description
N-(2-hydroxyethyl)-2-(4-hydroxyphenyl)acetamide, also known as N-acetyl-p-hydroxybenzoic acid (NAPHA), is a synthetic molecule developed by scientists in the early 1950s. NAPHA is a derivative of p-hydroxybenzoic acid and is a member of the phenolic acid family. It is a white, crystalline solid with a melting point of approximately 150°C and is soluble in water and organic solvents. NAPHA is a useful compound in scientific research and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Chemoselective Acetylation of 2-Aminophenol
N-(2-Hydroxyphenyl)acetamide serves as an intermediate in the natural synthesis of antimalarial drugs. The chemoselective monoacetylation of 2-aminophenol to form this compound is carried out using Novozym 435 as the catalyst, showcasing its role in kinetically controlled synthesis and exploring various acyl donors and conditions (Magadum & Yadav, 2018).
Silylated Derivatives
The compound is involved in the formation of silylated derivatives through interactions with chlorotrimethylsilane and chloro(chloromethyl)dimethylsilane. These derivatives are characterized by methods like NMR, X-ray analysis, and DFT methods, demonstrating its versatility in the synthesis of complex molecules (Nikonov et al., 2016).
Applications in Drug Mechanism Understanding
Understanding Paracetamol's Mechanism
Although widely used as an analgesic, the precise mechanism of N-(4-Hydroxyphenyl)acetamide (Paracetamol) is not fully understood. Research into this compound is crucial for optimizing pain treatment and modern drug discovery (Toussaint et al., 2010).
Applications in Material Science
Synthesis of Complex Heterocycles
N-(2-hydroxyethyl)-2-(4-hydroxyphenyl)acetamide is utilized in the synthesis of novel heterocyclic systems, serving as an important intermediate in the synthesis of a variety of synthetically useful compounds (Gouda et al., 2015).
properties
IUPAC Name |
N-(2-hydroxyethyl)-2-(4-hydroxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c12-6-5-11-10(14)7-8-1-3-9(13)4-2-8/h1-4,12-13H,5-7H2,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIIMZJPXQFFADK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NCCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(1H-pyrazol-1-yl)acetyl]piperidine-3-carboxylic acid](/img/structure/B1451839.png)
![1-[2-(Piperazin-1-yl)ethyl]pyrrolidine-2,5-dione](/img/structure/B1451848.png)
![[2-Chloro-6-(dimethylamino)phenyl]methanol](/img/structure/B1451852.png)
![N-[4-(piperazin-1-ylmethyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B1451855.png)
